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Compound of Interest

Compound Name: Amifostine hydrate

CAS No.: 63717-27-1

Cat. No.: B1664875 Get Quote

Executive Summary & Mechanism of Action
Amifostine hydrate (WR-2721) is a phosphorylated prodrug used clinically as a cytoprotective

adjuvant. While its primary form is relatively stable, it is designed to hydrolyze into its active

metabolite, WR-1065 (a free thiol), upon exposure to alkaline phosphatase or specific pH

conditions [1].

Why this matters for disposal: Standard disposal methods often overlook the chemical

instability of prodrugs. If Amifostine is improperly discarded (e.g., drain disposal), hydrolysis

can occur in the plumbing infrastructure, releasing WR-1065. Free thiols are not only odorous

but can complex with metal ions in water systems and exhibit different toxicity profiles than the

parent compound. Therefore, incineration is the only validated disposal method to ensure

complete destruction of the phosphorus-sulfur backbone.

Safety Assessment & Physical Properties
Before initiating any disposal workflow, operators must verify the compound's state.

Amifostine hydrate is hygroscopic; improper storage can lead to liquefaction, altering the spill

response protocol.

Table 1: Hazard Profile & PPE Requirements
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Parameter Specification Operational Implication

CAS Number 112901-68-5 (Hydrate) Use for waste manifesting.

GHS Classification Acute Tox. 4 (Oral); H302
Harmful if swallowed.[1] Avoid

generating dust.[2][3][4]

Physical State Crystalline Solid (Hygroscopic)
Keep desiccated. Absorbs

moisture rapidly.

Target Organs
Nerves, Cardiovascular

System

Hypotension risk upon

significant exposure.

Required PPE

Nitrile gloves (double-gloved),

N95/P100 respirator, Safety

Goggles, Lab Coat

Prevents dermal absorption

and inhalation of particulates.

Critical Note: Amifostine is NOT P-listed or U-listed under US EPA RCRA regulations [2].

However, due to its toxicity and pharmaceutical nature, it must be managed as Hazardous

Chemical Waste to prevent environmental release.

Spill Response & Decontamination Logic
The following workflow utilizes a self-validating decontamination system. We utilize sodium

hypochlorite (bleach) not just for sanitation, but for chemical oxidation.

The Chemistry of Decontamination: If Amifostine hydrolyzes, it forms the thiol WR-1065.[5]

Treating the area with dilute bleach oxidizes the reactive thiol group into a stable, non-volatile
sulfonate, effectively neutralizing the odor and chemical reactivity [3].

Diagram 1: Integrated Spill Response Workflow
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Caption: Decision matrix for Amifostine spill management, emphasizing chemical oxidation of

thiols prior to final waste packaging.

Disposal Procedures (Step-by-Step)
A. Solid Waste (Expired Powder or Contaminated Solids)

Segregation: Do not mix with oxidizing acids or strong bases in the waste stream, as this

may trigger premature hydrolysis or exothermic reactions.

Containerization: Place the original vial or contaminated debris into a clear, sealable

polyethylene bag (4 mil thickness).

Secondary Containment: Place the sealed bag into a rigid hazardous waste drum (fiber or

plastic).

Labeling: Affix a hazardous waste label.

Chemical Name: Amifostine Hydrate.[6][1][2][3][4][7]

Hazard Checkbox: Toxic.[8]

Note: "Pharmaceutical Waste - Incinerate Only."

B. Liquid Waste (Stock Solutions)
NEVER pour Amifostine solutions down the drain.

Collection: Pour liquid waste into a dedicated high-density polyethylene (HDPE) carboy

labeled for "Aqueous Toxic Waste."

Compatibility: Ensure the carboy does not contain strong oxidizers (like Nitric Acid), which

could react violently with the organic thiophosphate.

Disposal Path: The carboy must be sent to a licensed Treatment, Storage, and Disposal

Facility (TSDF) for fuel blending or incineration.

Regulatory Compliance & Classification
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US EPA (RCRA) Status
Amifostine is not currently listed on the P-list (Acutely Hazardous) or U-list (Toxic Waste).

Therefore, it is classified as a Non-RCRA Regulated Hazardous Waste in most jurisdictions

unless it exhibits characteristic toxicity (D-codes) via TCLP testing [4].

Best Practice Recommendation: Despite the lack of a specific RCRA code, treat as Hazardous

Pharmaceutical Waste.

Waste Code for Manifest: If your facility requires a code for non-regulated toxics, use state-

specific codes (e.g., California code 141) or "Non-Regulated Chemical Waste."

Destruction Method: High-temperature incineration equipped with scrubbers is required to

manage the Phosphorus (P) and Sulfur (S) combustion byproducts (POx and SOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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